![molecular formula C9H9NOS B8790995 1-(Thieno[3,2-c]pyridin-2-yl)ethan-1-ol](/img/structure/B8790995.png)
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REACTION_CXSMILES
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Cl.[S:2]1[C:10]2[CH:9]=[CH:8][N:7]=[CH:6][C:5]=2[CH:4]=[C:3]1[CH2:11][NH2:12].S1C2C=CN=CC=2C=[C:14]1C(O)C>>[S:2]1[C:10]2[CH:9]=[CH:8][N:7]=[CH:6][C:5]=2[CH:4]=[C:3]1[CH:11]([NH2:12])[CH3:14] |f:0.1|
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Name
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Intermediate D
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.S1C(=CC=2C=NC=CC21)CN
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(=CC=2C=NC=CC21)C(C)O
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Name
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intermediate A
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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|
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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Smiles
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S1C(=CC=2C=NC=CC21)C(C)N
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
